3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide

• IUPAC Name: 3-N,4-N-bis(3-chloro-2-methylphenyl)hexane-3,4-diimine;dibromonickel
• InChI: InChI=1S/C20H22Cl2N2.2BrH.Ni/c1-5-17(23-19-11-7-9-15(21)13(19)3)18(6-2)24-20-12-8-10-16(22)14(20)4;;;/h7-12H,5-6H2,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key: JCMSXACAWDFRQM-UHFFFAOYSA-L
• Canonical SMILES: CCC(=NC1=C(C(=CC=C1)Cl)C)C(=NC2=C(C(=CC=C2)Cl)C)CC.[Ni](Br)Br
• Molecular Formula: C20H22Br2Cl2N2Ni
• DSSTOX Substance ID: DTXSID401333953
• Molecular Weight: 579.8 g/mol
• CAS RN: 541517-24-2

Description

3,4-Bis[(N-3-chloro-2-methylphenyl)imino]hexane-nickel(II)-dibromide, commonly referred to as Ni-dibromide, is a coordination complex that has been used in various scientific research applications. This coordination complex is composed of a nickel(II) center surrounded by two dibromide anions and two N-3-chloro-2-methylphenyl)imino]hexane ligands. Ni-dibromide has been studied for its wide range of applications, including its use as a catalyst in organic synthesis, its ability to act as a redox mediator, and its potential for use in biochemical and physiological studies.

Scientific Research Applications

Ni-dibromide has been studied for its wide range of scientific research applications. The most common use of Ni-dibromide is as a catalyst in organic synthesis. The coordination complex can be used to catalyze a variety of reactions, including the Wittig reaction, the Heck reaction, and the Suzuki-Miyaura reaction. In addition, Ni-dibromide has also been studied for its potential use as a redox mediator in electrochemical reactions. It has been shown to be a highly efficient mediator for the electrochemical oxidation of organic substrates. Finally, Ni-dibromide has also been studied for its potential use in biochemical and physiological studies. It has been shown to be a useful tool for the study of enzyme kinetics, protein-ligand interactions, and other biochemical processes.

Mechanism of Action

The mechanism of action of Ni-dibromide is based on its ability to act as a Lewis acid. The nickel(II) center of the complex acts as an electron-pair acceptor, allowing it to coordinate with the two N-3-chloro-2-methylphenyl)imino]hexane ligands. The resulting product is a stable coordination complex with a well-defined geometry. This coordination complex can then act as a catalyst or mediator in a variety of chemical reactions.
Biochemical and Physiological Effects
Ni-dibromide has been studied for its potential use in biochemical and physiological studies. It has been shown to be a useful tool for the study of enzyme kinetics and protein-ligand interactions. In addition, Ni-dibromide has also been studied for its potential use in the study of gene expression, cell signaling pathways, and other biochemical processes. Furthermore, Ni-dibromide has been shown to be non-toxic in laboratory studies, making it a safe and effective tool for biochemical and physiological studies.

Advantages and Limitations for Lab Experiments

Ni-dibromide has several advantages for use in laboratory experiments. The coordination complex is relatively easy to synthesize and is stable in a wide range of conditions. In addition, Ni-dibromide is non-toxic, making it a safe and effective tool for biochemical and physiological studies. However, Ni-dibromide also has several limitations. The coordination complex is not very soluble in water, making it difficult to use in aqueous solutions. In addition, Ni-dibromide is not very stable in the presence of strong acids or bases, making it unsuitable for use in certain reactions.

Future Directions

Ni-dibromide has a wide range of potential applications in scientific research. In the future, the coordination complex could be used to study enzyme kinetics and protein-ligand interactions in greater detail. In addition, Ni-dibromide could be used to study the effects of redox mediators on biochemical and physiological processes. Furthermore, Ni-dibromide could be used to study the effects of metal ions on gene expression and cell signaling pathways. Finally, Ni-dibromide could be used to develop new catalysts and redox mediators for use in organic synthesis.

Synthesis Methods

Ni-dibromide can be synthesized through a variety of methods. The most common method is a two-step process involving the reaction of nickel(II) acetate with 3,4-dibromohexane in the presence of an acid catalyst, followed by the addition of N-3-chloro-2-methylphenyl)imino]hexane. The reaction is typically carried out in an inert atmosphere and at a temperature of approximately 70°C. The reaction proceeds in a concerted fashion, with the nickel(II) center acting as a Lewis acid to coordinate the two ligands. The resulting product is a yellow solid with a characteristic coordination geometry.